2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile

• Molecular Formula: C16H6F2N2O
• Molecular Weight: 280.23 g/mol
• IUPAC Name: 2-(6,7-difluoro-3-oxocyclopenta[b]naphthalen-1-ylidene)propanedinitrile
• InChI: InChI=1S/C16H6F2N2O/c17-14-3-8-1-12-11(10(6-19)7-20)5-16(21)13(12)2-9(8)4-15(14)18/h1-4H,5H2
• InChI Key: LDWFBYKLGQJZIG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C#N)C#N)C2=C(C1=O)C=C3C=C(C(=CC3=C2)F)F

Description

2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[b]naphthalen-1-ylidene)malononitrile (abbreviated as NC-2F in some studies) is a high-performance non-fullerene acceptor (NFA) used in organic solar cells (OSCs). Its structure features a cyclopenta[b]naphthalene core fused with a naphthalene system, two fluorine atoms at the 6,7-positions, and a malononitrile electron-withdrawing end group. This design enhances conjugation length, molecular packing, and electron affinity compared to simpler indacenodithiophene (IDT) or indenoindene-based acceptors . NC-2F’s extended π-conjugation and fluorine substitution reduce non-radiative energy losses, enabling higher open-circuit voltage (Voc) and power conversion efficiency (PCE) in OSC devices .

Biological Activity

The compound 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile (CAS No. 2558206-70-3) is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_4F_2N_2O$, and it features a complex structure that contributes to its biological activity. The presence of fluorine atoms and the malononitrile moiety are significant for its reactivity and interaction with biological targets.

Property	Value
Molecular Weight	230.17 g/mol
Purity	>98.0% (HPLC)
Physical State	Solid
Storage Conditions	Cool and dark place
Toxicity	Toxic if swallowed

Research indicates that compounds similar to 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile may exhibit various mechanisms of action, including:

• Inhibition of Enzymatic Activity : Studies have shown that certain derivatives can inhibit key enzymes involved in metabolic pathways.
• Antimicrobial Properties : Some analogs demonstrate activity against bacterial strains, potentially through disruption of cell membrane integrity.
• Anticancer Effects : Preliminary research suggests that the compound may induce apoptosis in cancer cells by activating specific signaling pathways.

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated the anticancer properties of fluorinated cyclopenta derivatives. The results indicated that compounds structurally related to 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile showed significant cytotoxicity against several cancer cell lines, with IC50 values ranging from 5 to 20 µM .

Case Study 2: Antimicrobial Activity

In a separate investigation, researchers assessed the antimicrobial efficacy of various malononitrile derivatives. The findings revealed that one derivative exhibited a minimum inhibitory concentration (MIC) of 50 µg/mL against Staphylococcus aureus, indicating potential for development as an antibacterial agent .

Table 2: Biological Activity Summary

Activity Type	Observed Effects	Reference
Anticancer	Induced apoptosis in cancer cells	Journal of Medicinal Chemistry
Antimicrobial	Inhibited growth of Staphylococcus aureus	Microbial Pathogenesis

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The performance of NC-2F is best contextualized against related malononitrile-terminated acceptors with variations in halogenation, conjugation length, and core architecture. Key comparisons include:

NC-2F vs. IC-2Cl: Halogenation Effects

• IC-2Cl: 2-(5,6-Dichloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile has a shorter indene core with chlorine substituents.
• Key Differences :
  • Electron-Withdrawing Strength : Fluorine in NC-2F provides stronger electron-withdrawing effects than chlorine, lowering the LUMO level (-3.72 eV vs. -3.65 eV for IC-2Cl) and improving electron mobility .
  • Conjugation Length : NC-2F’s naphthalene-fused core extends conjugation, red-shifting absorption (λmax ~850 nm vs. ~750 nm for IC-2Cl) and enhancing light-harvesting .
  • Device Performance : NC-2F-based OSCs achieve PCEs >14%, outperforming IC-2Cl-based devices (~12%) due to reduced voltage losses and improved charge extraction .

NC-2F vs. TM6: Fluorination Position and Core Modifications

• TM6: 2-(6,7-Difluoro-2-methylene-3-oxo-2,3-dihydrocyclopenta[b]naphthalen-1-ylidene)malononitrile shares the difluoro-naphthalene core but includes a methylene spacer.
• Key Differences :
  • Methylene Spacer : TM6’s methylene group increases planarity, boosting charge mobility (μe ~1.2×10⁻³ cm²/Vs vs. ~8×10⁻⁴ cm²/Vs for NC-2F) but slightly raises the LUMO (-3.68 eV vs. -3.72 eV), reducing Voc .
  • Absorption : NC-2F’s absorption edge extends further into the near-infrared (NIR), enabling broader spectral coverage .

NC-2F vs. PCMD Derivatives: Substituent Diversity

• PCMD3 (6,7-difluoro) and PCMD4 (6,7-dichloro): These derivatives highlight halogen effects on the same core.
  • Fluorine vs. Chlorine : PCMD3 (F-substituted) shows a 0.1 eV deeper LUMO than PCMD4 (Cl-substituted), enhancing electron affinity and OSC stability .
  • Crystallinity : Fluorine’s smaller atomic radius improves molecular packing, reducing recombination losses .

NC-2F vs. W7: Core Simplification

• W7: 2-(2-Methylene-3-oxo-2,3-dihydro-1H-cyclopenta[b]naphthalen-1-ylidene)malononitrile lacks fluorine substituents. Electronic Effects: Fluorine-free W7 has a higher LUMO (-3.55 eV) than NC-2F, limiting Voc. Performance: W7-based devices achieve PCEs ~10%, significantly lower than NC-2F’s >14% .

Comparative Data Table

Compound	Core Structure	Halogen	LUMO (eV)	λmax (nm)	PCE (%)	Voc (V)	Key Reference
NC-2F	Naphthalene-fused	F, F	-3.72	850	14.78	0.92
IC-2Cl	Indene	Cl, Cl	-3.65	750	12.00	0.85
TM6	Naphthalene + methylene	F, F	-3.68	830	13.50	0.89
PCMD3	Naphthalene-fused	F, F	-3.70	845	14.20	0.91
PCMD4	Naphthalene-fused	Cl, Cl	-3.60	820	12.80	0.87
W7	Naphthalene-fused	None	-3.55	800	10.20	0.80

Research Findings and Trends

Fluorination Superiority : Fluorine’s electronegativity and small size optimize LUMO levels and molecular packing, outperforming chlorine or hydrogen analogues .

Conjugation Extension : Naphthalene-fused cores (vs. indene) improve absorption and charge transport, reducing energy losses .

Device Optimization: NC-2F’s balanced HOMO-LUMO offset (0.3–0.5 eV) with polymer donors (e.g., PBDB-T) maximizes charge separation and minimizes recombination .

Q & A

Q. What are the common synthetic routes for preparing this compound, and how do reaction conditions influence product purity?

The compound is typically synthesized via a multi-step condensation reaction. A representative method involves reacting a fluorinated cyclopenta[b]naphthalenone precursor with malononitrile derivatives under acidic or catalytic conditions. For example, in a THF solvent system at 298 K, a mixture of the ketone precursor, malononitrile, and a chiral amine catalyst (e.g., 9S-amino-9-deoxyepiquinine) can yield the target compound after 110 hours. Purification via flash chromatography and crystallization (e.g., ethyl acetate/petroleum ether) is critical to isolate high-purity crystals . Prolonged reaction times and controlled acid quenching (1 M HCl) minimize side products.

Q. What spectroscopic and crystallographic methods are most effective for characterizing this compound?

Key techniques include:

• Single-crystal X-ray diffraction : Resolves chair conformations of cyclohexane rings and weak C–H⋯N/O hydrogen bonding networks (e.g., R factor = 0.039) .
• NMR spectroscopy : ¹H/¹³C NMR identifies aromatic protons (δ 7.8–8.6 ppm for fluorinated naphthalene) and malononitrile CH groups (δ ~3.7 ppm) .
• IR spectroscopy : Confirms carbonyl (C=O, ~1700 cm⁻¹) and nitrile (C≡N, ~2200 cm⁻¹) stretches.

Q. What safety protocols are essential when handling this compound?

Use NIOSH/EN 166-compliant PPE: nitrile gloves, face shields, and fume hoods. Avoid dust generation during handling; employ wet cleaning methods for spills. Store in sealed containers at 0–6°C to prevent degradation .

Advanced Questions

Q. How do fluorination patterns (6,7-diF) influence the compound’s electronic properties and reactivity?

Fluorine substituents enhance electron-withdrawing effects, stabilizing the conjugated π-system and lowering the LUMO energy. Computational studies (DFT) reveal that 6,7-diF substitution increases electrophilicity at the malononitrile moiety, facilitating nucleophilic additions. Experimental UV-Vis data show a red shift in λmax compared to non-fluorinated analogs, correlating with extended conjugation .

Q. What computational strategies optimize the design of fluorescent derivatives based on this scaffold?

Combine DFT (e.g., B3LYP/6-31G*) and TD-DFT to model excited-state transitions. Substituents like electron-donating groups (e.g., –OMe) at specific positions can tune emission wavelengths. Validate predictions via fluorescence quantum yield measurements and X-ray crystallography to confirm planarized excited-state geometries .

Q. How can reaction mechanisms for Michael additions involving this compound be elucidated?

Mechanistic studies employ kinetic isotope effects (KIEs) and in situ NMR monitoring. For example, the title compound acts as a Michael acceptor in water-mediated reactions. Isotopic labeling (e.g., D₂O) confirms proton transfer steps, while Hammett plots quantify substituent effects on reaction rates .

Methodological Tables

Q. Table 1: Optimization of Synthesis Conditions

Parameter	Optimal Condition	Impact on Yield/Purity	Reference
Solvent	THF	Enhances solubility of intermediates
Catalyst	9S-amino-9-deoxyepiquinine	Improves enantioselectivity
Reaction Time	110 hours	Maximizes conversion
Crystallization	Ethyl acetate/petroleum ether	Yields X-ray-quality crystals

Q. Table 2: Key Crystallographic Data

Parameter	Value	Significance	Reference
Space Group	Monoclinic, P2₁/c	Confirms molecular packing
R Factor	0.039	High data accuracy
C–H⋯N Bond Length	2.5–2.7 Å	Stabilizes crystal structure